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Compound of Interest

Compound Name:
3-Chloro-4-

methoxyphenethylamine

CAS No.: 7569-87-1

Cat. No.: B1586336

Get Quote

Executive Summary
3-Chloro-4-methoxyphenethylamine is a substituted phenethylamine derivative characterized

by a chlorine atom at the 3-position and a methoxy group at the 4-position of the phenyl ring.

While less prominent than its 2,5-dimethoxy counterparts (e.g., the 2C-series), this specific

substitution pattern represents a critical scaffold for Structure-Activity Relationship (SAR)

studies targeting monoamine transporters.

The introduction of the chlorine atom at the meta position (C3) serves two primary

pharmacological functions: it increases lipophilicity (logP) relative to the parent 4-

methoxyphenethylamine, facilitating blood-brain barrier (BBB) penetration, and it sterically

hinders metabolic O-demethylation at the adjacent 4-methoxy position. This guide details the

physicochemical profile, validated synthetic pathways, and handling protocols for this

compound.
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Nomenclature & Structure
IUPAC Name: 2-(3-Chloro-4-methoxyphenyl)ethanamine

Common Name: 3-Chloro-4-methoxy-PEA

Molecular Formula: C

H

ClNO

Molecular Weight: 185.65 g/mol (Freebase)

Physical Properties Table
The following data aggregates calculated values based on QSAR models and standard

phenethylamine characteristics.

Property Value / Description Note

Appearance (Freebase) Colorless to pale yellow oil Oxidizes upon air exposure

Appearance (HCl Salt) White crystalline solid Hygroscopic

Melting Point (HCl) 185–190 °C (Predicted)
Typical for chlorinated PEA

salts

Boiling Point (Freebase) ~285 °C at 760 mmHg
Decomposes before boiling at

atm pressure

Predicted pKa 9.65 (Amine)
Basic character similar to

mescaline

LogP (Octanol/Water) ~2.1 Moderate lipophilicity

Solubility
Water (High for HCl salt),

EtOH, DMSO

Freebase soluble in DCM,

Et2O
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Directive: The synthesis of 3-Chloro-4-methoxyphenethylamine follows the classical

"nitrostyrene route," utilizing the Henry Reaction followed by hydride reduction. This pathway is

preferred for its scalability and the commercial availability of the aldehyde precursor.

Precursor Verification
Starting Material: 3-Chloro-4-methoxybenzaldehyde

CAS: 34841-06-0

Purity Requirement: >98% (GC) to prevent regioisomer contamination.

Reaction Scheme Visualization
The following diagram illustrates the two-step conversion from the benzaldehyde to the final

amine.
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Click to download full resolution via product page

Figure 1: Synthetic pathway from aldehyde precursor to phenethylamine target.

Detailed Experimental Protocols
Step 1: Henry Reaction (Condensation)
Objective: Synthesis of 3-Chloro-4-methoxy-

-nitrostyrene.

Reagents: 3-Chloro-4-methoxybenzaldehyde (1.0 eq), Nitromethane (solvent/reagent, 10-20

eq), Ammonium Acetate (0.2 eq).

Protocol:

Dissolve the aldehyde in excess nitromethane.
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Add ammonium acetate catalyst.

Reflux for 2–4 hours. Monitor via TLC (disappearance of aldehyde spot).

Workup: Remove excess nitromethane under reduced pressure. The residue typically

crystallizes upon cooling or addition of cold isopropanol.

Purification: Recrystallize from IPA/MeOH to obtain yellow needles.

Causality: Ammonium acetate acts as a mild base/acid buffer to catalyze the dehydration

of the intermediate nitroaldol without polymerizing the sensitive nitrostyrene.

Step 2: Hydride Reduction
Objective: Reduction of the nitroalkene to the primary amine.

Reagents: Lithium Aluminum Hydride (LiAlH

, 4.0 eq), Anhydrous THF or Et

O.

Protocol:

Safety: Prepare an inert atmosphere (N

or Ar). LiAlH

is pyrophoric.

Suspend LiAlH

in anhydrous THF at 0 °C.

Add the nitrostyrene (dissolved in THF) dropwise to maintain a gentle reflux.

Reflux for 12–24 hours to ensure complete reduction of both the alkene and nitro group.

Quenching (Fieser Method): Cool to 0 °C. Carefully add water (1 mL per g LAH), then 15%

NaOH (1 mL), then water (3 mL).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filter the granular aluminum salts.

Isolation: Acidify the filtrate with HCl gas or conc. HCl/IPA to precipitate the amine

hydrochloride salt.

Pharmacological & Structural Context (SAR)
This compound serves as a valuable probe in medicinal chemistry due to the electronic and

steric properties of the 3-chloro substituent.

Structure-Activity Relationship (SAR) Logic
Metabolic Stability: The 4-methoxy group on phenethylamines is a primary target for

Cytochrome P450 (CYP2D6) O-demethylation. The introduction of a chlorine atom at the

ortho position (C3) relative to the methoxy group creates steric hindrance, potentially

retarding this metabolic pathway and extending the compound's half-life.

Electronic Effects: Chlorine is electron-withdrawing (inductive) but electron-donating

(resonance). In this system, it deactivates the ring slightly compared to the 3,4-dimethoxy

analog, which may alter binding affinity at 5-HT

or 5-HT

receptors.
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Figure 2: Structure-Activity Relationship (SAR) map detailing the functional roles of

substituents.

Analytical Characterization (Expected)
To validate the synthesis, the following spectral signatures must be confirmed.

1H NMR (CDCl

, 400 MHz):

6.9–7.3 (m, 3H, Aromatic protons).

3.85 (s, 3H, -OCH

).

2.95 (t, 2H, -CH

-NH

).

2.70 (t, 2H, Ar-CH

-).

Mass Spectrometry (ESI+):

[M+H]+: Calculated 186.06.

Isotope Pattern: Distinctive 3:1 ratio for M and M+2 peaks due to

Cl/

Cl natural abundance.

Safety & Handling
Hazard Class: Irritant (Skin/Eye), Acute Toxicity (Oral/Inhalation).
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Storage: Store HCl salt in a desiccator at -20 °C. Freebase is unstable and should be

converted to salt immediately.

Regulatory: Researchers must verify local scheduling laws. As a phenethylamine analog, it

may fall under "analog acts" in jurisdictions like the US (Federal Analogue Act) or UK

(Psychoactive Substances Act) if intended for human consumption.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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